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Compound Name: Cy2-SE (iodine)

Cat. No.: B15557028

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanine 2 (Cy2) succinimidyl ester (SE) is a reactive fluorescent dye used for the covalent

labeling of primary amines on proteins and other biomolecules. Its utility in live cell imaging

stems from its ability to label cell surface proteins, allowing for the visualization and tracking of

cells without the need for genetic modification. Cy2 is a green-emitting fluorophore with an

excitation maximum around 492 nm and an emission peak at approximately 508 nm, making it

compatible with standard fluorescein (FITC) filter sets.[1] This document provides a detailed

protocol for labeling live cells with Cy2-SE for imaging applications, along with relevant

quantitative data and workflow diagrams.

The principle of labeling involves the reaction of the N-hydroxysuccinimide (NHS) ester moiety

of Cy2-SE with primary amine groups (-NH2), predominantly found on lysine residues of

proteins, to form a stable amide bond. This reaction is most efficient at a slightly alkaline pH.

Proper handling and optimization of labeling conditions are crucial to ensure cell viability and

achieve optimal fluorescence signal for imaging.
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Quantitative Data Summary
The following tables summarize key quantitative parameters for Cy2-SE and its application in

live cell labeling. It is important to note that optimal conditions can vary depending on the cell

type and experimental setup.

Table 1: Spectral and Physicochemical Properties of Cy2

Parameter Value Reference

Excitation Maximum (λex) 492 nm AAT Bioquest

Emission Maximum (λem) 508 nm AAT Bioquest

Molar Extinction Coefficient (ε) ~70,000 cm⁻¹M⁻¹ --INVALID-LINK--

Quantum Yield (Φ) ~0.12 --INVALID-LINK--

Molecular Weight Varies by manufacturer -

Table 2: Recommended Parameters for Cy2-SE Live Cell Labeling
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Parameter Recommended Range Notes

Cell Preparation

Cell Type Adherent or suspension cells
Protocol may need adjustment

based on cell type.

Cell Density 1 x 10⁶ to 1 x 10⁷ cells/mL
Higher densities can improve

labeling efficiency.

Culture Medium Serum-free medium or PBS
Avoid amine-containing buffers

(e.g., Tris, glycine).

Labeling Reaction

Cy2-SE Stock Solution 1-10 mM in anhydrous DMSO Prepare fresh before use.

Working Concentration
1-25 µg/mL (start with 5-10

µg/mL)

Titrate to determine the optimal

concentration for your specific

cell type and application.

Labeling Buffer PBS or HBSS, pH 7.5-8.5
A slightly alkaline pH improves

reaction efficiency.

Incubation Time 15-30 minutes
Longer times may increase

background and affect viability.

Incubation Temperature Room temperature or 4°C
4°C can reduce internalization

of labeled proteins.

Post-Labeling

Quenching Solution
PBS with 10-100 mM glycine

or Tris

Stops the labeling reaction by

consuming unreacted dye.

Washing
2-3 times with complete

medium or PBS

Removes unbound dye and

quenching solution.

Cell Viability

Expected Viability >95%

Assess using a viability dye

(e.g., Propidium Iodide). High

concentrations of SE dyes can

be toxic.
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Photostability

Photobleaching Moderate

Minimize light exposure. Use

antifade reagents in imaging

medium if possible.

Experimental Protocols
Materials

Cy2 succinimidyl ester (Cy2-SE)

Anhydrous dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.5-8.5

Complete cell culture medium

Quenching solution (e.g., 100 mM glycine in PBS)

Live cells for labeling

Microcentrifuge tubes

Hemocytometer or cell counter

Fluorescence microscope with appropriate filter sets

Protocol for Labeling Suspension Cells
Cell Preparation:

Harvest cells and wash once with serum-free medium or PBS to remove any residual

serum proteins.

Count the cells and resuspend the cell pellet in pre-warmed PBS (pH 7.5-8.5) at a

concentration of 1 x 10⁶ to 1 x 10⁷ cells/mL.

Dye Preparation:
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Allow the vial of Cy2-SE to warm to room temperature before opening.

Prepare a 10 mM stock solution of Cy2-SE in anhydrous DMSO. For example, add 10 µL

of DMSO to 1 mg of Cy2-SE (assuming a molecular weight of ~1000 g/mol ). Vortex briefly

to dissolve.

Dilute the stock solution in the labeling buffer (PBS, pH 7.5-8.5) to the desired final

working concentration (e.g., 10 µg/mL).

Labeling Reaction:

Add the diluted Cy2-SE solution to the cell suspension.

Incubate for 15-30 minutes at room temperature or 4°C, protected from light. Gently mix

the cells every 10 minutes to ensure uniform labeling.

Quenching:

To stop the reaction, add the quenching solution to the cell suspension.

Incubate for 5-10 minutes at room temperature, protected from light.

Washing:

Centrifuge the cells at a low speed (e.g., 200-300 x g) for 5 minutes.

Discard the supernatant and resuspend the cell pellet in complete cell culture medium.

Repeat the wash step two more times.

Imaging:

Resuspend the final cell pellet in an appropriate imaging medium.

Plate the cells in a suitable imaging dish or slide.

Proceed with live cell imaging using a fluorescence microscope equipped with a filter set

appropriate for Cy2 (excitation ~490 nm, emission ~510 nm).
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Protocol for Labeling Adherent Cells
Cell Preparation:

Grow cells on coverslips or in imaging dishes to the desired confluency.

Just before labeling, aspirate the culture medium and wash the cells once with pre-

warmed serum-free medium or PBS (pH 7.5-8.5).

Dye Preparation:

Prepare the Cy2-SE labeling solution as described for suspension cells.

Labeling Reaction:

Add a sufficient volume of the Cy2-SE labeling solution to completely cover the cells.

Incubate for 15-30 minutes at room temperature or 4°C, protected from light.

Quenching:

Aspirate the labeling solution and add the quenching solution.

Incubate for 5-10 minutes at room temperature, protected from light.

Washing:

Aspirate the quenching solution and wash the cells three times with complete cell culture

medium.

Imaging:

Add fresh, pre-warmed imaging medium to the cells.

Proceed with live cell imaging.

Mandatory Visualizations
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Experimental Workflow for Cy2-SE Live Cell Labeling

Preparation

Labeling

Post-Labeling

Analysis

1. Prepare Live Cells
(Wash and Resuspend)

2. Prepare Cy2-SE Solution
(Stock and Working Dilution)

3. Incubate Cells with Cy2-SE
(15-30 min, RT or 4°C)

4. Quench Reaction
(Add Glycine or Tris)

5. Wash Cells
(Remove Unbound Dye)

6. Live Cell Imaging
(Fluorescence Microscopy)

Click to download full resolution via product page

Caption: Workflow for Cy2-SE labeling of live cells.
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Chemical Reaction of Cy2-SE with Primary Amines

Reaction Conditions

Cy2-Succinimidyl Ester

Cy2-Labeled Protein
(Stable Amide Bond)

+

Protein with Primary Amine (e.g., Lysine)

+

N-hydroxysuccinimide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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